Cas no 2228277-56-1 (2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine)

• Product Name: 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine
• CAS No: 2228277-56-1
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 6193940
• PubChem ID: 165881864
• Update Time: 2025-07-27

2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine
• 2-[(4-methylpiperidin-4-yl)oxy]-5-nitropyridine
• 2228277-56-1
• EN300-1783699

• Inchi： 1S/C11H15N3O3/c1-11(4-6-12-7-5-11)17-10-3-2-9(8-13-10)14(15)16/h2-3,8,12H,4-7H2,1H3
• InChI Key： BELQEKKDWNIPBL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)[N+](=O)[O-])C1(C)CCNCC1

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Additional information on 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine

Introduction to 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine (CAS No. 2228277-56-1)

2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228277-56-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a piperidine ring substituted with a methyl group and an oxygenated linkage to a nitropyridine core, imparts unique chemical and pharmacological properties that make it a subject of intense study.

The nitro group at the 5-position of the pyridine ring is a key feature that influences the electronic properties and reactivity of the molecule. Nitro groups are well-known for their ability to participate in various chemical transformations, including reduction to amine functionalities, which can be pivotal in the synthesis of bioactive molecules. Additionally, the 4-methylpiperidin-4-yl moiety contributes to the compound's solubility and stability, factors that are crucial for its formulation and potential therapeutic use.

In recent years, there has been growing interest in nitropyridines as scaffolds for developing novel pharmaceuticals. The combination of the piperidine ring and the nitro group provides a versatile platform for further chemical modifications, enabling the design of molecules with tailored biological activities. For instance, derivatives of nitropyridines have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications.

One of the most compelling aspects of 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine is its potential as an intermediate in the synthesis of more complex pharmacophores. The oxygenated linkage between the piperidine and nitropyridine units allows for further functionalization, such as etherification or amidation, which can enhance specific biological interactions. This flexibility makes it a valuable building block for medicinal chemists seeking to develop new drug candidates.

Recent studies have highlighted the importance of nitro-containing heterocycles in medicinal chemistry. For example, nitropyridines have been investigated for their role in modulating enzyme activity and receptor binding. The electron-withdrawing nature of the nitro group can significantly influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This property is particularly relevant in designing molecules that require precise binding affinity and selectivity.

The 4-methylpiperidin-4-yl substituent also plays a critical role in determining the overall pharmacokinetic profile of 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine. Piperidine derivatives are known for their favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. The methyl group at position 4 enhances these properties by increasing lipophilicity while maintaining solubility, making it an ideal candidate for further development into a drug-like entity.

In academic research, 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine has been employed as a starting material for exploring novel synthetic pathways and reaction mechanisms. Its unique structure allows researchers to investigate transition metal-catalyzed reactions, such as cross-coupling reactions, which are essential for constructing complex molecular architectures. These studies not only contribute to fundamental chemical knowledge but also provide practical tools for drug discovery.

The pharmaceutical industry has also recognized the potential of this compound as a lead molecule for therapeutic intervention. Preclinical studies have demonstrated that derivatives of nitropyridines exhibit promising activities against various diseases. For instance, some nitro-containing compounds have shown efficacy in inhibiting key enzymes involved in cancer progression or in modulating inflammatory pathways. While further research is needed to fully elucidate its therapeutic potential, 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine represents a promising starting point for developing new treatments.

The synthesis of 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions to introduce the oxygenated linkage and subsequent functionalization of the nitro group. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

The role of computational chemistry in studying 2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and understand mechanistic details without extensive experimental work. These computational approaches are particularly valuable in identifying potential drug candidates early in the discovery process.

In conclusion,2-(4-methylpiperidin-4-yl)oxy-5-nitropyridine (CAS No. 2228277-56-1) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and applications,this compound is poised to play an important role in advancing medicinal chemistry.